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Compound of Interest

Compound Name: alpha-Benzoin oxime

CAS No.: 5928-63-2

Cat. No.: B7769832

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
alpha-Benzoin oxime (α-Benzoin oxime), also known as cupron, is an organic compound that

plays a crucial role in the field of analytical and coordination chemistry. Its ability to form stable,

insoluble complexes with various metal ions has established it as a valuable reagent for

gravimetric and spectrophotometric analysis. This technical guide provides an in-depth

overview of the core properties, applications, and experimental protocols related to α-benzoin

oxime.

Core Properties and Data
alpha-Benzoin oxime is a white crystalline solid. Its fundamental chemical and physical

properties are summarized in the table below for easy reference.
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Property Value Reference

CAS Number 441-38-3 [1]

Molecular Weight 227.26 g/mol [1]

Molecular Formula C₁₄H₁₃NO₂ [2]

Melting Point 151-155 °C [3]

Solubility

Slightly soluble in water;

Soluble in ethanol and

chloroform.

[3]

Appearance White crystalline powder

Applications in Metal Determination
The primary application of α-benzoin oxime is as a chelating agent for the quantitative

determination of various metal ions. It is most frequently used for the analysis of copper(II),

molybdenum(VI), and tungsten(VI).[3] The reaction of α-benzoin oxime with these metal ions

results in the formation of stable, colored precipitates that can be quantified.

Metal Complex Formation
The chelating properties of α-benzoin oxime are attributed to the presence of the oxime and

hydroxyl functional groups, which can coordinate with metal ions. The general mechanism

involves the formation of a five-membered ring with the metal ion, leading to a stable complex.

Experimental Protocols
This section details the methodologies for key experiments involving α-benzoin oxime.

Synthesis of α-Benzoin Oxime
A common method for the synthesis of α-benzoin oxime involves the reaction of benzoin with

hydroxylamine hydrochloride in the presence of a base.

Materials:
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Benzoin

Hydroxylamine hydrochloride

Sodium carbonate

Ethanol

Water

Benzene

Procedure:

Dissolve hydroxylamine hydrochloride in ethanol.

To this solution, add powdered benzoin and sodium carbonate.

Stir the mixture at room temperature for 5-10 hours. During this time, the evolution of CO₂

gas will be observed.

After the reaction is complete, remove the majority of the ethanol via distillation under

reduced pressure.

Add hot water to the residue with vigorous stirring to precipitate the crude α-benzoin oxime.

Cool the mixture and collect the white precipitate by filtration.

For purification, recrystallize the crude product from benzene. The expected melting point of

the pure product is 154-155 °C.

Spectrophotometric Determination of Copper(II)
This protocol describes a method for the determination of trace amounts of copper(II) in

aqueous samples using α-benzoin oxime in a micellar medium, which enhances the solubility

of the complex.[4]

Materials:
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Standard solution of Copper(II)

α-Benzoin oxime solution (0.001 M in ethanol)

Triton X-100 solution (a non-ionic surfactant)

Acetate buffer (pH 4.5)

UV-Vis Spectrophotometer

Procedure:

Prepare a series of standard solutions containing known concentrations of Copper(II).

To each standard solution, add 1 mL of the 0.001 M α-benzoin oxime solution and 1.6 mL of

the Triton X-100 solution.

Adjust the pH of each solution to 4.5 using the acetate buffer and bring the final volume to a

fixed amount with deionized water.

Allow the solutions to stand for a sufficient time for complex formation to complete.

Measure the absorbance of each solution at the wavelength of maximum absorption (λmax)

for the Cu(II)-α-benzoin oxime complex against a reagent blank.

Construct a calibration curve by plotting the absorbance versus the concentration of the

Copper(II) standards.

Prepare the unknown sample in the same manner and measure its absorbance.

Determine the concentration of Copper(II) in the unknown sample by interpolating its

absorbance on the calibration curve.

Workflow for Spectrophotometric Analysis
The following diagram illustrates the general workflow for the spectrophotometric determination

of a metal ion using α-benzoin oxime.
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Caption: Workflow for the spectrophotometric determination of metal ions.

Conclusion
alpha-Benzoin oxime remains a significant and versatile reagent in analytical chemistry. Its

straightforward synthesis and reliable performance in the determination of various metal ions,

particularly copper and molybdenum, ensure its continued use in research and industrial

laboratories. The methodologies presented in this guide provide a solid foundation for its

practical application. While its primary role is in chemical analysis, the principles of chelation

and complex formation it demonstrates are fundamental to various aspects of chemistry,

including potential applications in materials science and environmental remediation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. a-Benzoin oxime | 441-38-3 | FB34688 | Biosynth [biosynth.com]

3. ALPHA-BENZOIN OXIME | 5928-63-2 [chemicalbook.com]

4. asianpubs.org [asianpubs.org]

To cite this document: BenchChem. [α-Benzoin Oxime: A Comprehensive Technical Guide
for Analytical Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769832/docs#benzoin-oxime-a-comprehensive-
technical-guide-for-analytical-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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